4-chloro-N2-cyclopropyl-5-fluoro-N2-methyl-benzene-1,2-diamine

• Molecular Formula: C10H12ClFN2
• Molecular Weight: 214.67 g/mol
• IUPAC Name: 4-chloro-2-N-cyclopropyl-5-fluoro-2-N-methylbenzene-1,2-diamine
• InChI: InChI=1S/C10H12ClFN2/c1-14(6-2-3-6)10-4-7(11)8(12)5-9(10)13/h4-6H,2-3,13H2,1H3
• InChI Key: YYWPFODUHCHBLL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CC1)C2=CC(=C(C=C2N)F)Cl

Description

4-chloro-N2-cyclopropyl-5-fluoro-N2-methyl-benzene-1,2-diamine is a useful research compound. Its molecular formula is C10H12ClFN2 and its molecular weight is 214.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 400 mg (16.35 mmol) (5-chloro-4-fluoro-2-nitro-phenyl)-cyclopropyl-methyl-amine in 4 mL methanol was added 40 mg 10% palladium on activated charcoal (Fluka). The reaction mixture was stirred at room temperature under a hydrogen atmosphere of 1.7 bar for two hours. Ethyl acetate (10 mL) was added and the reaction mixture was filtered over Dicalite® speed plus (Acros) and concentrated under vacuum. The residue was purified by silica gel chromatography using a MPLC system (CombiFlash Companion, Isco Inc.) eluting with a gradient of n-heptane:ethyl acetate (100:0 to 60:40) to give 240 mg (68%) of the title compound as a brown liquid. MS (ESI): m/z=215.075 [M+H]+.